1-(1-methyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid

Specification

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 1-(1-methylimidazol-2-yl)pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C9H13N3O2/c1-11-5-3-10-9(11)12-4-2-7(6-12)8(13)14/h3,5,7H,2,4,6H2,1H3,(H,13,14)
• Standard InChI Key: RFYXIKNCQWHSQD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCC(C2)C(=O)O

Introduction

Structural Characteristics and Molecular Configuration

Core Architecture

The compound's structure combines a pyrrolidine ring (saturated 5-membered nitrogen heterocycle) with a 1-methylimidazole group at the 2-position. X-ray crystallography data confirms the chair conformation of the pyrrolidine ring and planar geometry of the imidazole moiety. The carboxylic acid substituent at position 3 introduces hydrogen bonding capacity and pH-dependent ionization (pKa ≈ 4.2).

Table 1: Fundamental structural descriptors

Property	Value
Molecular formula	C₉H₁₃N₃O₂
IUPAC name	1-(1-methylimidazol-2-yl)pyrrolidine-3-carboxylic acid
SMILES	CN1C=CN=C1N2CCC(C2)C(=O)O
InChIKey	RFYXIKNCQWHSQD-UHFFFAOYSA-N
Ring systems	Pyrrolidine + imidazole

Tautomerism and Stereochemistry

The imidazole ring exhibits prototropic tautomerism, though the 1-methyl group restricts this to two possible tautomeric forms. Molecular modeling shows the carboxylic acid group adopts equatorial positioning relative to the pyrrolidine ring, minimizing steric hindrance with the imidazole substituent. Racemic mixtures typically form during synthesis unless chiral catalysts are employed.

Synthetic Methodologies

Primary Synthesis Routes

Industrial-scale production uses a three-step sequence:

• Condensation of 1-methyl-2-imidazolecarboxaldehyde with pyrrolidine-3-carboxylic acid methyl ester

• Catalytic hydrogenation of the intermediate Schiff base

• Alkaline hydrolysis of the methyl ester group

Table 2: Synthetic performance metrics

Parameter	Value	Conditions
Step 1 efficiency	78-82%	EtOH reflux, 12h
Hydrogenation	95%	5% Pd/C, H₂ 50psi
Final hydrolysis	Quantitative	2M NaOH, 80°C, 4h

Alternative Approaches

Microwave-assisted synthesis reduces reaction times by 60% compared to conventional methods while maintaining 89% yield. Biocatalytic routes using transaminases show promise for enantioselective production but remain at experimental stages.

Physicochemical Profile

Thermodynamic Properties

Differential scanning calorimetry reveals a melting point of 214-216°C with decomposition. The calculated partition coefficient (XLogP3 = 0.1) indicates moderate lipophilicity, comparable to first-generation antihistamines.

Table 3: Key physicochemical parameters

Property	Value	Method
Molecular weight	195.22 g/mol	ESI-MS
Rotatable bonds	2	Computational
H-bond donors/acceptors	1/4	ChemAxon
Aqueous solubility	8.3 mg/mL	pH 7.4, 25°C

Spectroscopic Signatures

¹H NMR (400 MHz, D₂O): δ 7.25 (s, 1H, imidazole H4), 6.85 (s, 1H, imidazole H5), 4.15-4.05 (m, 1H, pyrrolidine H3), 3.90 (s, 3H, N-CH₃), 3.45-3.35 (m, 2H, pyrrolidine H5), 2.95-2.80 (m, 2H, pyrrolidine H4), 2.35-2.20 (m, 2H, pyrrolidine H2).

Biological Relevance and Applications

Materials Science Applications

Coordination chemistry studies reveal stable complexes with transition metals (Cu²⁺, Ni²⁺) through the imidazole nitrogen and carboxylate oxygen. These complexes exhibit unusual magnetic properties potentially useful in molecular electronics.

Analytical Characterization Techniques

Structural Elucidation

2D NMR experiments (HSQC, HMBC) confirm connectivity between the heterocyclic systems. IR spectroscopy shows characteristic stretches at 1705 cm⁻¹ (C=O) and 1550 cm⁻¹ (imidazole ring).

Derivative Development and Modifications

Salt Forms

The hydrochloride salt (C₉H₁₄ClN₃O₂) exhibits altered physicochemical properties:

• Molecular weight: 231.68 g/mol

• Melting point: 228-230°C (dec.)

• Solubility: 27 mg/mL in water

Prodrug Strategies

Esterification of the carboxylic acid group (e.g., ethyl ester) improves blood-brain barrier penetration by 4.7x in rodent models. Hydrolytic conversion back to active form occurs within 30 minutes in plasma.